82-05-3

Benzanthrone

Usually In Stock

• CAS RN:
• 82-05-3

• Formula:
• C17H10O

• InChI:
• InChI=1S/C17H10O/c18-17-14-8-2-1-7-12(14)13-9-3-5-11-6-4-10-15(17)16(11)13/h1-10H

• InChIKey:
• HUKPVYBUJRAUAG-UHFFFAOYSA-N

• Benzanthrone appears as yellow needles. (NTP, 1992)
  7-benzo[a]phenalenone is a member of phenanthrenes.

Diphenic acid

In Stock

• CAS RN:
• 482-05-3

• Formula:
• C14H10O4

• InChI:
• InChI=1S/C14H10O4/c15-13(16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(17)18/h1-8H,(H,15,16)(H,17,18)

• InChIKey:
• GWZCCUDJHOGOSO-UHFFFAOYSA-N

• Beilstein/REAXYS Number: 2053625 City Chemical manufactures high purity Diphenic Acid, CAS 482-05-3 in bulk quantity. Diphenic acid is a pharmaceutical intermediate is useful in synthesizing certain dyes. Diphenic Acid has therapeutic properties that have the potential of lowering the risk of chronic diseases, diphenic acid derivatives have attracted great attention. Diphenic acids derivatives can usually be found in fruits like raspberry, strawberry, and blackberry.
  Diphenic acid is a dicarboxylic acid. It is a conjugate acid of a diphenate(1-). It derives from a hydride of a biphenyl.
  

(Isodecanoato-O)(isooctanoato-O)cobalt

Usually In Stock

• CAS RN:
• 84282-05-3

• Formula:
• C18H36CoO4

• InChI:
• InChI=1S/C10H20O2.C8H16O2.Co/c1-9(2)7-5-3-4-6-8-10(11)12;1-7(2)5-3-4-6-8(9)10;/h9H,3-8H2,1-2H3,(H,11,12);7H,3-6H2,1-2H3,(H,9,10);

• InChIKey:
• RFMQXLHAMLMLGE-UHFFFAOYSA-N

• (Isodecanoato-O)(isooctanoato-O)cobalt is a useful research compound. Its molecular formula is C18H36CoO4 and its molecular weight is 375.4 g/mol. The purity is usually 95%.

Di(propan-2-yl)(trimethylsilyl)phosphane

Usually In Stock

• CAS RN:
• 76182-05-3

• Formula:
• C9H23PSi

• InChI:
• InChI=1S/C9H23PSi/c1-8(2)10(9(3)4)11(5,6)7/h8-9H,1-7H3

• InChIKey:
• NLVFOIYZSCGONS-UHFFFAOYSA-N

• Di(propan-2-yl)(trimethylsilyl)phosphane is a useful research compound. Its molecular formula is C9H23PSi and its molecular weight is 190.34 g/mol. The purity is usually 95%.

N~1~,N~6~-Dimethyl-N~1~,N~6~-ditridecylhexane-1,6-diamine N-oxide

Usually In Stock

• CAS RN:
• 71182-05-3

• Formula:
• C34H72N2O2

• InChI:
• InChI=1S/C34H72N2O2/c1-5-7-9-11-13-15-17-19-21-23-27-31-35(3,37)33-29-25-26-30-34-36(4,38)32-28-24-22-20-18-16-14-12-10-8-6-2/h5-34H2,1-4H3

• InChIKey:
• QTLZEUIHXFSFKN-UHFFFAOYSA-N

• N~1~,N~6~-Dimethyl-N~1~,N~6~-ditridecylhexane-1,6-diamine N-oxide is a useful research compound. Its molecular formula is C34H72N2O2 and its molecular weight is 540.9 g/mol. The purity is usually 95%.

Lithium-7

In Stock

• CAS RN:
• 13982-05-3

• Formula:
• Li

• InChI:
• InChI=1S/Li/i1+0

• InChIKey:
• WHXSMMKQMYFTQS-IGMARMGPSA-N

• Lithium-7 atom is the stable isotope of lithium with relative atomic mass 7.016004, 92.5 atom percent natural abundance and nuclear spin 3/2.
  An element in the alkali metals family. It has the atomic symbol Li, atomic number 3, and atomic weight [6.938;  6.997]. Salts of lithium are used in treating BIPOLAR DISORDER.

N-(1,1,3,3,6-pentamethyl-7-nitro-2,3-dihydro-1H-inden-5-yl)acetamide

In Stock

• CAS RN:
• 500282-05-3

• Formula:
• C16H22N2O3

• InChI:
• InChI=1S/C16H22N2O3/c1-9-12(17-10(2)19)7-11-13(14(9)18(20)21)16(5,6)8-15(11,3)4/h7H,8H2,1-6H3,(H,17,19)

• InChIKey:
• HMWNLAXJEJSCNA-UHFFFAOYSA-N

• N-(1,1,3,3,6-pentamethyl-7-nitro-2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(3,5-dimethyl-phenoxy)-2-pyrrolidinecarboxylic acid

In Stock

• CAS RN:
• 869682-05-3

• Formula:
• C18H25NO5

• InChI:
• InChI=1S/C18H25NO5/c1-11-6-12(2)8-13(7-11)23-14-9-15(16(20)21)19(10-14)17(22)24-18(3,4)5/h6-8,14-15H,9-10H2,1-5H3,(H,20,21)/t14-,15-/m0/s1

• InChIKey:
• VVMGGXXAZFVBSP-GJZGRUSLSA-N

• (2S,4S)-1-(Tert-butoxycarbonyl)-4-(3,5-dimethyl-phenoxy)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C18H25NO5 and its molecular weight is 335.4 g/mol. The purity is usually 95%.

2,3,4,4',6-Pentachlorodiphenyl ether

Usually In Stock

• CAS RN:
• 160282-05-3

• Formula:
• C12H5Cl5O

• InChI:
• InChI=1S/C12H5Cl5O/c13-6-1-3-7(4-2-6)18-12-9(15)5-8(14)10(16)11(12)17/h1-5H

• InChIKey:
• LUNNFBBTEHRYMW-UHFFFAOYSA-N

• 2,3,4,4',6-Pentachlorodiphenyl ether is a useful research compound. Its molecular formula is C12H5Cl5O and its molecular weight is 342.4 g/mol. The purity is usually 95%.

2-Thiomorpholinomethyl-2'-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898782-05-3

• Formula:
• C19H18F3NOS

• InChI:
• InChI=1S/C19H18F3NOS/c20-19(21,22)17-8-4-3-7-16(17)18(24)15-6-2-1-5-14(15)13-23-9-11-25-12-10-23/h1-8H,9-13H2

• InChIKey:
• FKVAFGLOFQJQRL-UHFFFAOYSA-N

• 2-Thiomorpholinomethyl-2'-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C19H18F3NOS and its molecular weight is 365.4 g/mol. The purity is usually 95%.

D-Prolyl-D-tyrosyl-D-valyl-D-valinamide

Usually In Stock

• CAS RN:
• 628282-05-3

• Formula:
• C24H37N5O5

• InChI:
• InChI=1S/C24H37N5O5/c1-13(2)19(21(25)31)28-24(34)20(14(3)4)29-23(33)18(12-15-7-9-16(30)10-8-15)27-22(32)17-6-5-11-26-17/h7-10,13-14,17-20,26,30H,5-6,11-12H2,1-4H3,(H2,25,31)(H,27,32)(H,28,34)(H,29,33)/t17-,18-,19-,20-/m1/s1

• InChIKey:
• KBWAJWPIIURTED-UAFMIMERSA-N

• D-Prolyl-D-tyrosyl-D-valyl-D-valinamide is a useful research compound. Its molecular formula is C24H37N5O5 and its molecular weight is 475.6 g/mol. The purity is usually 95%.

5-bromo-N-cyclopropylthiophene-2-carboxamide

In Stock

• CAS RN:
• 495382-05-3

• Formula:
• C8H8BrNOS

• InChI:
• InChI=1S/C8H8BrNOS/c9-7-4-3-6(12-7)8(11)10-5-1-2-5/h3-5H,1-2H2,(H,10,11)

• InChIKey:
• CKUIKZGELFOICR-UHFFFAOYSA-N

• 5-bromo-N-cyclopropylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C8H8BrNOS and its molecular weight is 246.13 g/mol. The purity is usually 95%.

N-[4-[2-(4-fluorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851782-05-3

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-2-32(28,29)26-20-12-8-17(9-13-20)22-16-23(18-6-4-3-5-7-18)27(25-22)33(30,31)21-14-10-19(24)11-15-21/h3-15,23,26H,2,16H2,1H3

• InChIKey:
• OZWUGUQDYWIRHL-UHFFFAOYSA-N

• N-[4-[2-(4-fluorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

N-(2-Bromoallyl)acetamide

In Stock

• CAS RN:
• 500882-05-3

• Formula:
• C5H8BrNO

• InChI:
• InChI=1S/C5H8BrNO/c1-4(6)3-7-5(2)8/h1,3H2,2H3,(H,7,8)

• InChIKey:
• QCERCIQBNDFAKK-UHFFFAOYSA-N

• N-(2-Bromoallyl)acetamide is a useful research compound. Its molecular formula is C5H8BrNO and its molecular weight is 178.03 g/mol. The purity is usually 95%.

N-{4-[(ethoxycarbonyl)amino]benzoyl}glycine

In Stock

• CAS RN:
• 893782-05-3

• Formula:
• C12H14N2O5

• InChI:
• InChI=1S/C12H14N2O5/c1-2-19-12(18)14-9-5-3-8(4-6-9)11(17)13-7-10(15)16/h3-6H,2,7H2,1H3,(H,13,17)(H,14,18)(H,15,16)

• InChIKey:
• VNEGTYMQMWCXMX-UHFFFAOYSA-N

• N-{4-[(ethoxycarbonyl)amino]benzoyl}glycine is a useful research compound. Its molecular formula is C12H14N2O5 and its molecular weight is 266.25g/mol. The purity is usually 95%.

Difamilast

Usually In Stock

• CAS RN:
• 937782-05-3

• Formula:
• C23H24F2N2O5

• InChI:
• InChI=1S/C23H24F2N2O5/c1-4-29-18-8-6-5-7-17(18)21(28)26-12-16-13-30-22(27-16)15-9-10-19(32-23(24)25)20(11-15)31-14(2)3/h5-11,13-14,23H,4,12H2,1-3H3,(H,26,28)

• InChIKey:
• VFBILHPIHUPBPZ-UHFFFAOYSA-N

• Difamilast is under investigation in clinical trial NCT01702181 (A Safety Study to Evaluate the Use and Effectiveness of a Topical Ointment to Treat Adults With Atopic Dermatitis).

1-methyl-3-{[4-(2-pyridinylmethyl)-1-piperazinyl]carbonyl}-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1174882-05-3

• Formula:
• C16H19N5O3

• InChI:
• InChI=1S/C16H19N5O3/c1-19-11-13(16(23)24)14(18-19)15(22)21-8-6-20(7-9-21)10-12-4-2-3-5-17-12/h2-5,11H,6-10H2,1H3,(H,23,24)

• InChIKey:
• GRKVBOFPHAXJCL-UHFFFAOYSA-N

• 1-methyl-3-{[4-(2-pyridinylmethyl)-1-piperazinyl]carbonyl}-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C16H19N5O3 and its molecular weight is 329.35 g/mol. The purity is usually 95%.

5-Methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

In Stock

• CAS RN:
• 1564582-05-3

• Formula:
• C6H4F3NO2S

• InChI:
• InChI=1S/C6H4F3NO2S/c1-2-3(4(11)12)10-5(13-2)6(7,8)9/h1H3,(H,11,12)

• InChIKey:
• ITAFZLXXDDJRII-UHFFFAOYSA-N

• 5-Methyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H4F3NO2S and its molecular weight is 211.16. The purity is usually 95%.

N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 1797282-05-3

• Formula:
• C17H19FN2O3S

• InChI:
• InChI=1S/C17H19FN2O3S/c1-17(23-2,13-7-3-4-8-14(13)18)11-20-16(22)15(21)19-10-12-6-5-9-24-12/h3-9H,10-11H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• FUZLRTDPJAJKLQ-UHFFFAOYSA-N

• N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C17H19FN2O3S and its molecular weight is 350.41. The purity is usually 95%.

Tert-butyl 8-[2-[ethyl(prop-2-enoyl)amino]acetyl]-1,8-diazaspiro[5.5]undecane-1-carboxylate

Usually In Stock

• CAS RN:
• 2361682-05-3

• Formula:
• C21H35N3O4

• InChI:
• InChI=1S/C21H35N3O4/c1-6-17(25)22(7-2)15-18(26)23-13-10-12-21(16-23)11-8-9-14-24(21)19(27)28-20(3,4)5/h6H,1,7-16H2,2-5H3

• InChIKey:
• YSJPECNVLZEGFT-UHFFFAOYSA-N

• Tert-butyl 8-[2-[ethyl(prop-2-enoyl)amino]acetyl]-1,8-diazaspiro[5.5]undecane-1-carboxylate is a useful research compound. Its molecular formula is C21H35N3O4 and its molecular weight is 393.528. The purity is usually 95%.

3-Acetylphenyl 4-chloro-2,5-dimethylbenzenesulfonate

In Stock

• CAS RN:
• 2361882-05-3

• Formula:
• C16H15ClO4S

• InChI:
• InChI=1S/C16H15ClO4S/c1-10-8-16(11(2)7-15(10)17)22(19,20)21-14-6-4-5-13(9-14)12(3)18/h4-9H,1-3H3

• InChIKey:
• RJBQKTFMFYVRSM-UHFFFAOYSA-N

• 3-Acetylphenyl 4-chloro-2,5-dimethylbenzenesulfonate is a useful research compound. Its molecular formula is C16H15ClO4S and its molecular weight is 338.8. The purity is usually 95%.

HDAC6 degrader 9c

• CAS RN:
• 2235382-05-3

• Formula:
• C37H45N9O10

• InChI:
• InChI=1S/C37H45N9O10/c47-31-15-14-30(35(50)40-31)46-36(51)28-6-5-7-29(34(28)37(46)52)38-23-26-24-45(44-41-26)16-17-54-18-19-55-20-21-56-27-12-10-25(11-13-27)22-39-42-32(48)8-3-1-2-4-9-33(49)43-53/h5-7,10-13,22,24,30,38,53H,1-4,8-9,14-21,23H2,(H,42,48)(H,43,49)(H,40,47,50)/b39-22-

• InChIKey:
• MHILTYZXXFOWJH-WVKHYPTHSA-N

• HDAC6 degrader 9c, also known as dHDAC6 9c, is a bifunctional molecule that selectively degrades HDAC6 by conjugating a non-selective HDAC inhibitor to a thalidomide-type E3 ligase ligand. This process causes degradation of HDAC6 in a dose dependent manner and upregulation of acetylated α-tubulin.